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Compound of Interest

Compound Name:
Methyl 5-chloro-2-

methoxybenzoate-d3

Cat. No.: B15138998 Get Quote

Essential Safety and Handling Guide for Methyl
5-chloro-2-methoxybenzoate-d3
This guide provides crucial safety and logistical information for the handling and disposal of

Methyl 5-chloro-2-methoxybenzoate-d3 in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 5-chloro-2-methoxybenzoate is classified as a substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation[1]. Therefore, adherence to strict

safety protocols and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment:
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Protection Type Equipment Specification and Use

Eye/Face Protection
Chemical safety goggles or

face shield

Must be worn at all times to

protect against splashes.

Standard EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

compliant eyewear is

recommended.

Skin Protection Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure. Nitrile or neoprene

gloves are generally

recommended for handling

chlorinated aromatic

compounds[2].

Lab coat/Protective clothing

A standard lab coat or other

protective clothing should be

worn to prevent skin contact.

Respiratory Protection Not required under normal use

No special respiratory

protection is needed if work is

conducted in a well-ventilated

area or a chemical fume hood.

A particle filter may be used if

ventilation is inadequate.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure[3].

Ensure that an eyewash station and safety shower are readily accessible.
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Avoid contact with skin, eyes, and clothing[3].

Do not breathe mist, vapors, or spray[4].

Wash hands thoroughly after handling the substance[3][4].

2. Storage:

Store in a dry, cool, and well-ventilated place[4].

Keep the container tightly closed to prevent contamination and degradation[4].

For deuterated compounds, it is best practice to store them under an inert atmosphere, such

as nitrogen or argon, to prevent oxidation[5].

Protect from light by storing in amber vials or in the dark to prevent photodegradation[5].

Incompatible materials to avoid include strong oxidizing agents.

Emergency and First-Aid Measures
In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately and thoroughly with plenty of

water for at least 15 minutes, also under the

eyelids. Seek medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash it before reuse.

Seek medical attention if irritation develops or

persists[4].

Inhalation
Move the person to fresh air. If symptoms occur,

get medical attention immediately[4].

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do NOT induce vomiting. Seek

medical attention if you feel unwell[3].

Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, state, and

federal regulations.

Chemical Waste: Methyl 5-chloro-2-methoxybenzoate-d3 and any materials contaminated

with it should be treated as hazardous waste. It must be disposed of through an approved

waste disposal facility[4][6]. Do not dispose of it down the drain or in regular trash[6].

Container Disposal: Empty containers may retain product residue. An empty container that

held a hazardous waste should be triple-rinsed with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste[6]. Once decontaminated, labels should be

defaced before the container is discarded as regular trash[6].

Physicochemical Data
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Property Value

Molecular Formula C₉H₆D₃ClO₃

Molecular Weight ~203.64 g/mol

Appearance Light yellow liquid

Boiling Point 235 - 240 °C / 455 - 464 °F

Density 1.259 g/mL at 25 °C

Refractive Index n20/D 1.5466

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

